Cas no 299172-48-8 (2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6)

• Product Name: 2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6
• CAS No: 299172-48-8
• MF: C₂₄H₄₇NO₇
• MW: 467.588417291641
• CID: 4644158
• PubChem ID: 10742889
• Update Time: 2025-07-01

2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6 Chemical and Physical Properties

Names and Identifiers

• 2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6
• HY-N7745S2
• CS-0627130
• Glucosylsphingosine-13C6
• ?13C6 Glucosylsphingosine (d18:1)
• (2R,3R,4S,5S,6R)-2-(((2S,3R,E)-2-amino-3-hydroxyoctadec-4-en-1-yl)oxy)-6-(hydroxymethyl-13C)tetrahydro-2H-pyran-3,4,5-triol-2,3,4,5,6-13C5
• AKOS040756118
• 299172-48-8
• (2R,3R,4S,5S,6R)-2-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-6-(hydroxy(113C)methyl)(2,3,4,5,6-13C5)oxane-3,4,5-triol
• 13C6 Glucosylsphingosine (d18:1)
• DA-49091

• Inchi： 1S/C24H47NO7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(27)18(25)17-31-24-23(30)22(29)21(28)20(16-26)32-24/h14-15,18-24,26-30H,2-13,16-17,25H2,1H3/b15-14+/t18-,19+,20+,21+,22-,23+,24+/m0/s1/i16+1,20+1,21+1,22+1,23+1,24+1
• InChI Key： HHJTWTPUPVQKNA-DBGPLVPSSA-N
• SMILES： O1[13C@H]([13C@@H]([13C@H]([13C@@H]([13C@H]1[13CH2]O)O)O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N

Computed Properties

• Exact Mass: 467.35538185 g/mol
• Monoisotopic Mass: 467.35538185 g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146
• Molecular Weight: 467.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids

Additional information on 2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6

2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6: A Comprehensive Overview

The compound with CAS No. 299172-48-8, known as 2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside with 13C6 labeling, is a highly specialized molecule that has garnered significant attention in the fields of biochemistry and molecular biology. This compound is a derivative of beta-D-glucopyranoside, a common sugar derivative found in nature. The amino and hydroxy groups at specific stereochemical positions (S and R configurations) contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of this compound in understanding glycosylation processes. Glycosylation is a critical post-translational modification that plays a pivotal role in protein folding, stability, and cell-cell communication. The beta-D-glucopyranoside moiety in this compound serves as a model system for studying glycan structures and their interactions with proteins. Researchers have utilized this compound to investigate the stereochemical requirements for glycosidic bond formation and the influence of amino and hydroxy groups on enzymatic activity.

The 4E-octadecenyl chain attached to the glucopyranoside backbone adds another layer of complexity to this molecule. This unsaturated fatty acid chain introduces both hydrophobic and double bond characteristics, which are essential for studying lipid-protein interactions. Recent advancements in lipidomics have leveraged this compound to explore membrane dynamics and signaling pathways. The E configuration of the double bond is particularly significant as it influences the molecule's conformational flexibility and its ability to integrate into biological membranes.

In terms of synthesis, the preparation of this compound involves a multi-step process that combines organic synthesis with enzymatic catalysis. The stereochemical integrity of the amino and hydroxy groups is preserved through precise reaction conditions and purification techniques. The introduction of 13C6 labeling allows researchers to track the molecule's fate in vivo using advanced mass spectrometry techniques such as metabolomics and flux analysis.

Applications of this compound extend beyond fundamental research into practical uses in biotechnology. For instance, it has been employed as a substrate in high-throughput screening assays to identify novel glycosidases or inhibitors thereof. Additionally, its role in drug delivery systems has been explored due to its ability to modulate membrane permeability without compromising cellular integrity.

Recent breakthroughs in computational chemistry have enabled detailed molecular modeling of this compound. Advanced algorithms now allow researchers to predict the binding affinities of this molecule to various receptors and enzymes with unprecedented accuracy. These computational studies complement experimental work by providing insights into the molecular interactions that govern its biological activity.

In conclusion, the compound with CAS No. 299172-48-8 represents a valuable tool for advancing our understanding of glycosylation, lipid metabolism, and drug development. Its unique combination of functional groups and stereochemical features makes it an ideal model system for both basic research and applied sciences. As research continues to uncover new applications for this compound, its significance in the scientific community is expected to grow further.